Cas no 53545-50-9 (N-2,3-Dihydro-1H-inden-2-yl-N-ethylamine hydrochloride)

N-2,3-Dihydro-1H-inden-2-yl-N-ethylamine hydrochloride structure
53545-50-9 structure
Product Name:N-2,3-Dihydro-1H-inden-2-yl-N-ethylamine hydrochloride
CAS No:53545-50-9
MF:C11H15N
MW:161.243502855301
CID:1586628
PubChem ID:12452138
Update Time:2025-04-21

N-2,3-Dihydro-1H-inden-2-yl-N-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-2,3-dihydro-1H-inden-2-amine
    • N-2,3-dihydro-1H-inden-2-yl-N-ethylamine hydrochloride
    • SureCN4859978
    • CTK8J1039
    • MolPort-005-983-352
    • ALBB-004990
    • SBB047594
    • STK501459
    • 1H-Inden-2-amine, N-ethyl-2,3-dihydro-
    • SCHEMBL4859978
    • CHEMBL1189117
    • n-(2,3-dihydro-1h-inden-2-yl)-n-ethylamine
    • N-ethylindan-2-amine
    • 53545-50-9
    • DTXSID30498855
    • CS-0362517
    • AKOS005171429
    • N-2,3-Dihydro-1H-inden-2-yl-N-ethylamine hydrochloride
    • Inchi: 1S/C11H15N/c1-2-12-11-7-9-5-3-4-6-10(9)8-11/h3-6,11-12H,2,7-8H2,1H3
    • InChI Key: RAJHFMSNMQFOPU-UHFFFAOYSA-N
    • SMILES: N(CC)C1CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 161.120449483g/mol
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

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